Cas no 112116-24-2 (Benzaldehyde,3,3'-[1,6-hexanediylbis(oxy)]bis-)

Benzaldehyde,3,3'-[1,6-hexanediylbis(oxy)]bis- structure
112116-24-2 structure
Product Name:Benzaldehyde,3,3'-[1,6-hexanediylbis(oxy)]bis-
CAS No:112116-24-2
MF:C20H22O4
MW:326.386286258698
CID:129541
PubChem ID:15424861
Update Time:2025-04-19

Benzaldehyde,3,3'-[1,6-hexanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3,3'-[1,6-hexanediylbis(oxy)]bis-
    • 3,3’-(1,6-Hexanediyldioxy)bisbenzaldehyde
    • 3-[6-(3-formylphenoxy)hexoxy]benzaldehyde
    • Hexamethylendioxy-3,3'-dibenzaldehyd
    • A802489
    • 112116-24-2
    • SCHEMBL8716037
    • 3,3'-(Hexane-1,6-diylbis(oxy))dibenzaldehyde
    • 3,3'-[Hexane-1,6-diylbis(oxy)]dibenzaldehyde
    • 3,3'-(1,6-HEXANEDIYLDIOXY)BISBENZALDEHYDE
    • DTXSID50572661
    • Inchi: 1S/C20H22O4/c21-15-17-7-5-9-19(13-17)23-11-3-1-2-4-12-24-20-10-6-8-18(14-20)16-22/h5-10,13-16H,1-4,11-12H2
    • InChI Key: KCGFWLMCQPEAET-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=O)C=1)CCCCCCOC1C=CC=C(C=O)C=1

Computed Properties

  • Exact Mass: 326.15200
  • Monoisotopic Mass: 326.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 11
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 4.32980
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